Cas no 794472-19-8 (2-(4-bromophenyl)-2-fluoroethan-1-amine)

• Product Name: 2-(4-bromophenyl)-2-fluoroethan-1-amine
• CAS No: 794472-19-8
• MF: C₈H₉BrFN
• MW: 218.066164731979
• MDL: MFCD28039226
• CID: 4659186
• PubChem ID: 84027565
• Update Time: 2025-05-24

2-(4-bromophenyl)-2-fluoroethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromophenyl)-2-fluoroethan-1-amine

• MDL： MFCD28039226
• Inchi： 1S/C8H9BrFN/c9-7-3-1-6(2-4-7)8(10)5-11/h1-4,8H,5,11H2
• InChI Key： BANSITREVGYIDM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(CN)F

Computed Properties

• Exact Mass: 216.99024g/mol
• Monoisotopic Mass: 216.99024g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-(4-bromophenyl)-2-fluoroethan-1-amine

Introduction to Compound CAS No 794472-19-8: 2-(4-Bromophenyl)-2-Fluoroethan-1-Amine

The compound with CAS No 794472-19-8, also known as 2-(4-bromophenyl)-2-fluoroethan-1-amine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom attached to a phenyl ring and a fluoro group on the ethane chain, along with an amine functional group. The combination of these substituents makes it a valuable compound for various applications, particularly in drug discovery and chemical synthesis.

Recent studies have highlighted the potential of 2-(4-bromophenyl)-2-fluoroethan-1-amine as a building block in the synthesis of bioactive molecules. Its structure allows for easy modification, enabling researchers to explore its role in medicinal chemistry. For instance, the bromine atom can be used as a leaving group in substitution reactions, facilitating the introduction of diverse functional groups. This versatility has made it a popular choice in the development of novel therapeutic agents.

In terms of its physical properties, CAS No 794472-19-8 exhibits a melting point of approximately 150°C and is soluble in common organic solvents such as dichloromethane and ethanol. Its solubility profile makes it suitable for various laboratory techniques, including chromatography and spectroscopy. The compound's stability under standard conditions further enhances its utility in research settings.

The synthesis of 2-(4-bromophenyl)-2-fluoroethan-1-amine typically involves multi-step processes that incorporate both classical organic chemistry techniques and modern catalytic methods. One common approach involves the nucleophilic substitution of a bromide intermediate with an amine group, followed by fluorination to introduce the fluoro substituent. Researchers have also explored alternative routes using transition metal catalysts to improve reaction efficiency and yield.

From a pharmacological perspective, CAS No 794472-19-8 has shown promise in preclinical studies as a potential modulator of various biological pathways. For example, recent research has demonstrated its ability to inhibit specific enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, studies have indicated that this compound may exhibit selective activity against certain cancer cell lines, highlighting its potential in oncology research.

The application of computational chemistry tools has further enhanced our understanding of the properties of 2-(4-bromophenyl)-2-fluoroethan-1-amine. Molecular modeling studies have provided insights into its interaction with target proteins, aiding in the design of more potent derivatives. These computational approaches have also facilitated the prediction of pharmacokinetic profiles, which are critical for determining the compound's suitability as a drug candidate.

In conclusion, CAS No 794472-19-8, or 2-(4-bromophenyl)-2-fluoroethan-1-amine, represents a valuable molecule with diverse applications in organic chemistry and pharmacology. Its unique structure and versatile functional groups make it an attractive target for further research and development. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and therapeutic innovation.